Cas no 2090968-36-6 (2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one
• CAS No: 2090968-36-6
• MF: C₁₀H₁₆ClF₂NO
• MW: 239.689949035645
• CID: 5722190
• PubChem ID: 121202485
• Update Time: 2025-07-19

2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2090968-36-6
• F1907-6299
• AKOS026710668
• 2-chloro-1-[4-(1,1-difluoroethyl)piperidin-1-yl]propan-1-one
• 2-chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one
• 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C10H16ClF2NO/c1-7(11)9(15)14-5-3-8(4-6-14)10(2,12)13/h7-8H,3-6H2,1-2H3
• InChI Key： NSQZKJJBEOJRCV-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C(C)(F)F)CC1)=O

Computed Properties

• Exact Mass: 239.0888482g/mol
• Monoisotopic Mass: 239.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one

Introduction to 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one (CAS No. 2090968-36-6)

2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2090968-36-6, represents a convergence of fluorinated and piperidine-based scaffolds, which are increasingly recognized for their role in modulating biological pathways. The presence of both chloro and difluoroethyl substituents introduces distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural motif of 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one consists of a propanone backbone modified at the C2 position with a chloro group, while the C1 position is linked to a piperidine ring substituted at the 4-position with a (1,1-difluoroethyl) group. This configuration is particularly intriguing because it combines elements known to enhance metabolic stability and binding affinity. The difluoroethyl moiety, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles by reducing metabolic degradation, a critical factor in the development of novel therapeutics.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their ability to modulate receptor interactions and improve drug efficacy. The incorporation of fluorine atoms into molecular structures often leads to increased lipophilicity, reduced polarity, and enhanced binding affinity to biological targets. The (1,1-difluoroethyl) group in 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one is an excellent example of how fluorine can be leveraged to optimize pharmacological properties. This substitution pattern has been observed in several FDA-approved drugs, underscoring its therapeutic potential.

The piperidine ring is another key structural feature that contributes to the compound's appeal. Piperidine derivatives are well-documented for their role as pharmacophores in central nervous system (CNS) drugs, where they often enhance blood-brain barrier penetration and receptor selectivity. The specific substitution pattern at the 4-position with a (1,1-difluoroethyl) group further fine-tunes these properties, potentially leading to novel mechanisms of action. This combination of structural elements makes 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of compounds like 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one before experimental validation. These tools have been instrumental in identifying potential lead compounds for various therapeutic areas. For instance, virtual screening studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurological disorders. Such findings highlight the importance of computational methods in accelerating drug discovery processes.

The synthesis of 2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled the efficient construction of fluorinated piperidine derivatives. These advancements not only facilitate the preparation of complex molecules but also open new avenues for structural diversification.

In conclusion,2-Chloro-1-(4-(1,1-difluoroethyl)piperidin-1-yl)propan-1-one represents a promising therapeutic agent with potential applications across multiple disease areas. Its unique structural features—comprising both chloro and difluoroethyl substituents—make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and mechanisms of action, this compound may play a pivotal role in the development of next-generation therapeutics.